![molecular formula C12H11BrFN3O B213796 4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B213796.png)
4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide
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Overview
Description
4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that belongs to the pyrazole class of compounds. It is a potent and selective inhibitor of the protein kinase, which is involved in the regulation of various cellular processes. This compound has been extensively studied for its potential use in the treatment of cancer, inflammation, and other diseases.
Mechanism of Action
The mechanism of action of 4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide involves the inhibition of protein kinase, which is involved in the regulation of various cellular processes. This inhibition leads to the disruption of cell signaling pathways, which ultimately results in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cell growth and proliferation, the induction of apoptosis, and the reduction of inflammation. This compound has also been shown to enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to these drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide in lab experiments include its high potency and selectivity, as well as its ability to inhibit the growth of cancer cells and reduce inflammation. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of 4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Investigation of the potential use of this compound in combination with other chemotherapy drugs.
3. Development of new analogs of this compound with improved potency and selectivity.
4. Investigation of the potential use of this compound in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases.
5. Exploration of the mechanism of action of this compound in greater detail to identify new targets for drug development.
Synthesis Methods
The synthesis of 4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide involves the reaction of 3-fluoro-4-methylphenylhydrazine with 4-bromo-1-methyl-1H-pyrazole-5-carboxylic acid in the presence of a coupling reagent. The resulting compound is then purified by recrystallization or chromatography.
Scientific Research Applications
4-bromo-N-(3-fluoro-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to enhance the efficacy of chemotherapy drugs. This compound has also been studied for its anti-inflammatory properties, and has been shown to reduce inflammation in animal models of arthritis and other inflammatory conditions.
properties
Molecular Formula |
C12H11BrFN3O |
---|---|
Molecular Weight |
312.14 g/mol |
IUPAC Name |
4-bromo-N-(3-fluoro-4-methylphenyl)-2-methylpyrazole-3-carboxamide |
InChI |
InChI=1S/C12H11BrFN3O/c1-7-3-4-8(5-10(7)14)16-12(18)11-9(13)6-15-17(11)2/h3-6H,1-2H3,(H,16,18) |
InChI Key |
PXDLLTQJPUBGHJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(C=NN2C)Br)F |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(C=NN2C)Br)F |
Origin of Product |
United States |
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